Cas no 1217863-15-4 (2-[(2,4-Dimethoxyphenyl)dimethylsilyl]benzyl alcohol)

• Product Name: 2-[(2,4-Dimethoxyphenyl)dimethylsilyl]benzyl alcohol
• CAS No: 1217863-15-4
• MF: C₁₇H₂₂O₃Si
• MW: 302.440286159515
• CID: 2604929
• PubChem ID: 71306641
• Update Time: 2025-11-02

2-[(2,4-Dimethoxyphenyl)dimethylsilyl]benzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 2-[(2,4-Dimethoxyphenyl)dimethylsilyl]benzyl alcohol
• (2-((2,4-Dimethoxyphenyl)dimethylsilyl)phenyl)methanol
• 1217863-15-4
• MFCD16251559
• {2-[(2,4-Dimethoxy-phenyl)-dimethyl-silanyl]-phenyl}-methanol

• MDL： MFCD16251559
• Inchi： 1S/C17H22O3Si/c1-19-14-9-10-17(15(11-14)20-2)21(3,4)16-8-6-5-7-13(16)12-18/h5-11,18H,12H2,1-4H3
• InChI Key： GNAWREVEJDBPIW-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C1C=CC(=CC=1OC)OC)C1C=CC=CC=1CO

Computed Properties

• Exact Mass: 302.13382109g/mol
• Monoisotopic Mass: 302.13382109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 420.1±45.0 °C at 760 mmHg
• Flash Point: 207.9±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-[(2,4-Dimethoxyphenyl)dimethylsilyl]benzyl alcohol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-[(2,4-Dimethoxyphenyl)dimethylsilyl]benzyl alcohol

Exploring the Versatile Applications of 2-[(2,4-Dimethoxyphenyl)dimethylsilyl]benzyl alcohol (CAS No. 1217863-15-4) in Modern Chemistry

In the ever-evolving field of organic chemistry, 2-[(2,4-Dimethoxyphenyl)dimethylsilyl]benzyl alcohol (CAS No. 1217863-15-4) has emerged as a compound of significant interest. This organosilicon derivative combines the unique properties of silyl groups with the reactivity of benzyl alcohol, making it a valuable building block in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential in various applications, from pharmaceutical intermediates to advanced material science.

The molecular structure of 2-[(2,4-Dimethoxyphenyl)dimethylsilyl]benzyl alcohol features a dimethylsilyl group attached to a benzyl alcohol moiety, with additional methoxy substituents on the aromatic ring. This unique arrangement contributes to its steric effects and electronic properties, which are crucial for its reactivity in organic transformations. The presence of both silyl protecting groups and hydroxyl functionality makes this compound particularly useful in multistep syntheses where selective protection and deprotection are required.

One of the most exciting applications of CAS No. 1217863-15-4 lies in the development of new drug candidates. The compound's ability to serve as a versatile synthetic intermediate has attracted attention from medicinal chemists working on targeted therapies and small molecule drugs. Recent studies have explored its use in constructing complex molecular architectures found in potential treatments for various diseases, aligning with the growing demand for precision medicine approaches in healthcare.

Beyond pharmaceuticals, 2-[(2,4-Dimethoxyphenyl)dimethylsilyl]benzyl alcohol has shown promise in material science applications. Its incorporation into silicon-containing polymers and hybrid materials has been investigated for creating advanced materials with unique thermal and mechanical properties. This aligns with current industry trends toward developing sustainable materials and green chemistry solutions, addressing environmental concerns while maintaining performance characteristics.

The synthesis and handling of CAS No. 1217863-15-4 require specialized knowledge of organosilicon chemistry. Proper storage conditions typically involve protection from moisture and oxygen, as the silyl group can be sensitive to hydrolysis. These considerations are particularly important for researchers looking to incorporate this compound into their work, especially those exploring its potential in catalysis or asymmetric synthesis applications.

Recent advancements in computational chemistry have enabled better understanding of the electronic properties and reactivity patterns of 2-[(2,4-Dimethoxyphenyl)dimethylsilyl]benzyl alcohol. Molecular modeling studies have provided insights into its potential as a chiral auxiliary or ligand in transition metal catalysis, opening new avenues for research in stereoselective synthesis. These developments come at a time when the chemical industry is increasingly focused on atom economy and sustainable synthetic methods.

The commercial availability of 1217863-15-4 has improved in recent years, reflecting growing demand from both academic and industrial researchers. Suppliers typically offer this compound with varying levels of purity, suitable for different applications ranging from bench-scale research to process development. Quality control measures are essential when working with this material, particularly for applications requiring high purity, such as in pharmaceutical development or electronic materials.

Looking to the future, 2-[(2,4-Dimethoxyphenyl)dimethylsilyl]benzyl alcohol is poised to play an increasingly important role in specialty chemical applications. Its unique combination of structural features makes it valuable for developing next-generation materials and bioactive compounds. As research continues to uncover new applications and synthetic methodologies involving this compound, its importance in both academic and industrial settings is likely to grow, contributing to advancements in fields ranging from medicinal chemistry to nanotechnology.

For researchers considering working with CAS No. 1217863-15-4, it's important to consult the latest literature on its properties and applications. The compound's reactivity can be finely tuned through modifications to its aromatic substitution pattern or silyl group, offering numerous possibilities for structure-activity relationship studies. This flexibility makes it particularly valuable in the current research climate, where there is strong interest in tailored molecular design and function-oriented synthesis strategies.

In conclusion, 2-[(2,4-Dimethoxyphenyl)dimethylsilyl]benzyl alcohol represents an excellent example of how organosilicon chemistry continues to contribute to advancements across multiple scientific disciplines. Its unique structural features and versatile reactivity profile ensure it will remain an important tool for chemists working at the forefront of molecular innovation and applied chemical research in the years to come.